![molecular formula C16H11NO3 B1372555 5-Biphenyl-4-ylisoxazole-3-carboxylic acid CAS No. 109558-73-8](/img/structure/B1372555.png)
5-Biphenyl-4-ylisoxazole-3-carboxylic acid
Overview
Description
5-Biphenyl-4-ylisoxazole-3-carboxylic acid is a chemical compound with the CAS Number: 109558-73-8 . It has a molecular weight of 265.27 .
Molecular Structure Analysis
The IUPAC name for this compound is 5-[1,1’-biphenyl]-4-yl-3-isoxazolecarboxylic acid . The InChI code is 1S/C16H11NO3/c18-16(19)14-10-15(20-17-14)13-8-6-12(7-9-13)11-4-2-1-3-5-11/h1-10H,(H,18,19) .
Scientific Research Applications
Enzyme Inhibition and Potential Anti-Obesity Applications
5-Biphenyl-4-ylisoxazole-3-carboxylic acid derivatives have been studied for their potential as inhibitors of diacylglycerol acyltransferase 1 (DGAT1), an enzyme crucial in triglyceride biosynthesis. Kadam et al. (2013) synthesized and evaluated various analogs, including biphenyl carboxylic acids, for DGAT1 inhibition. These compounds showed significant inhibition in vitro and in vivo, suggesting potential use in developing anti-obesity agents (Kadam et al., 2013).
Synthesis for Triazole-Based Scaffolds
The compound has been explored in the synthesis of triazole-based scaffolds. Ferrini et al. (2015) developed a protocol using 5-amino-1,2,3-triazole-4-carboxylic acid to create peptidomimetics and biologically active compounds based on the triazole scaffold. This work highlights the compound's utility in generating molecules with potential pharmaceutical applications (Ferrini et al., 2015).
Anti-Inflammatory Activity
Research by Deep et al. (2010) explored the synthesis of novel biphenyl-4-carboxylic acid 5-(arylidene)-2-(aryl)-4-oxothiazolidin-3-yl amides, showing significant anti-inflammatory activities. This study demonstrates the compound's relevance in developing new anti-inflammatory drugs (Deep et al., 2010).
Scaffold for Functionalised Isoxazoles
Ruano et al. (2005) utilized derivatives of this compound to create scaffolds for synthesizing functionalized isoxazoles. This research shows the compound's utility in generating diverse chemical structures with potential applications in various scientific fields (Ruano et al., 2005).
Future Directions
The future directions for research on 5-Biphenyl-4-ylisoxazole-3-carboxylic acid and similar compounds may involve the development of more eco-friendly synthetic strategies . This could include the exploration of metal-free synthetic routes to overcome the drawbacks associated with metal-catalyzed reactions .
Properties
IUPAC Name |
5-(4-phenylphenyl)-1,2-oxazole-3-carboxylic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H11NO3/c18-16(19)14-10-15(20-17-14)13-8-6-12(7-9-13)11-4-2-1-3-5-11/h1-10H,(H,18,19) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BNXVUFWYOPFLPL-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C2=CC=C(C=C2)C3=CC(=NO3)C(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H11NO3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
265.26 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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